Cas no 1807049-95-1 (2,5-Dihydroxyphenylpropanal)

• Product Name: 2,5-Dihydroxyphenylpropanal
• CAS No: 1807049-95-1
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 4962253
• PubChem ID: 117276385
• Update Time: 2025-05-20

2,5-Dihydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihydroxyphenylpropanal

• Inchi： 1S/C9H10O3/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-6,11-12H,1H3
• InChI Key： SPKFEVKSIWGBMO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Dihydroxyphenylpropanal

2,5-Dihydroxyphenylpropanal: A Comprehensive Overview

2,5-Dihydroxyphenylpropanal (CAS No. 1807049-95-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, as well as its role in natural product synthesis. In this article, we delve into the properties, synthesis methods, and recent advancements related to 2,5-Dihydroxyphenylpropanal, providing a detailed and up-to-date analysis.

The molecular structure of 2,5-Dihydroxyphenylpropanal consists of a phenolic ring with hydroxyl groups at positions 2 and 5, along with an aldehyde group attached to the benzene ring via a methylene bridge. This arrangement imparts the compound with unique electronic and steric properties. The presence of multiple hydroxyl groups contributes to its ability to form hydrogen bonds, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the synthesis of bioactive molecules, including antioxidants and anti-inflammatory agents.

One of the most notable aspects of 2,5-Dihydroxyphenylpropanal is its potential as a precursor for more complex molecules. Researchers have employed this compound in the construction of natural product analogs, leveraging its reactivity to form various functional groups. For instance, through aldol condensation reactions, it has been used to synthesize polyphenolic structures that mimic those found in certain medicinal plants. These findings underscore its importance in both academic and industrial settings.

From a synthetic perspective, 2,5-Dihydroxyphenylpropanal can be prepared via several routes. One common method involves the oxidation of 2,5-dihydroxyphenylpropanol, where controlled oxidation conditions yield the aldehyde group. Another approach utilizes coupling reactions between phenolic derivatives and aldehyde precursors under catalytic conditions. The choice of synthesis method depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The applications of 2,5-Dihydroxyphenylpropanal extend beyond traditional chemical synthesis. Recent research has explored its use in material science, particularly in the development of advanced materials such as conductive polymers and sensors. Its ability to undergo polymerization under specific conditions makes it a promising candidate for creating materials with tailored electronic properties.

In terms of biological activity, 2,5-Dihydroxyphenylpropanal has demonstrated potential as an antioxidant and anti-inflammatory agent. Studies conducted on cellular models have shown that it can scavenge free radicals effectively, suggesting its role in protecting cells from oxidative stress. Furthermore, preliminary results indicate that it may inhibit pro-inflammatory pathways associated with chronic diseases such as arthritis and neurodegenerative disorders.

The growing interest in 2,5-Dihydroxyphenylpropanal is also reflected in its increasing use as a chiral building block in asymmetric synthesis. Its chiral centers enable the construction of enantiomerically enriched compounds, which are crucial for drug discovery programs targeting specific biological pathways.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing 2,5-Dihydroxyphenylpropanal. For example, enzymatic oxidation techniques using tyrosinase have been explored as eco-friendly alternatives to traditional chemical oxidation methods. These approaches not only reduce environmental impact but also enhance the overall efficiency of the synthesis process.

In conclusion, 2,5-Dihydroxyphenylpropanal (CAS No. 1807049-95-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis while exhibiting promising biological activities that warrant further investigation. As research continues to uncover new potentials for this compound, 2